N-(2-([2,3'-bithiophen]-5-yl)ethyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]propanamide
• InChI: InChI=1S/C19H19NO3S3/c21-19(10-13-26(22,23)17-4-2-1-3-5-17)20-11-8-16-6-7-18(25-16)15-9-12-24-14-15/h1-7,9,12,14H,8,10-11,13H2,(H,20,21)
• InChI Key: UQPAPTZLYVWXAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCCC2=CC=C(S2)C3=CSC=C3
• Molecular Formula: C19H19NO3S3
• Molecular Weight: 405.6 g/mol
• CAS No.: 2034596-94-4

Description

N-(2-([2,3'-bithiophen]-5-yl)ethyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C19H19NO3S3 and its molecular weight is 405.55. The purity is usually 95%.
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Scientific Research Applications

Photoredox Catalysis

N-(2-([2,3'-bithiophen]-5-yl)ethyl)-3-(phenylsulfonyl)propanamide and similar compounds have been explored for their potential in photoredox catalysis. This application is significant in the field of organic chemistry, where such catalysts can drive a variety of chemical reactions using light energy. The unique properties of these compounds, such as their ability to absorb light and participate in electron transfer processes, make them valuable for synthesizing complex organic molecules in a more energy-efficient manner (Amaoka et al., 2014).

Electronic and Photonic Materials

These compounds have been investigated for their use in electronic and photonic materials. Their unique electronic properties, such as charge transport capabilities, make them promising candidates for applications in organic electronics, such as organic thin-film transistors and photovoltaic cells. Research has focused on understanding how structural modifications can affect their electronic properties and thereby optimize their performance in these applications (Didane et al., 2010).

Drug Metabolism Studies

In the context of drug metabolism, similar compounds have been used as models to study the metabolic pathways of various drugs. These studies are crucial for understanding how drugs are processed in the body, which can inform the development of safer and more effective pharmaceuticals. For example, research involving biaryl-bis-sulfonamide AMPA receptor potentiators has utilized microbial-based systems to generate mammalian metabolites for analysis (Zmijewski et al., 2006).

Synthesis of Complex Molecules

These compounds play a significant role in the synthesis of complex molecules, including natural products and pharmaceuticals. Their reactivity and structural features enable the construction of diverse molecular architectures. This has implications for the synthesis of potential drug candidates, offering new avenues for drug discovery and development (Rehman et al., 2018).

Chemical Sensing and Detection

Compounds with structural similarities have been utilized in chemical sensing and detection applications. Their ability to interact selectively with specific molecules or ions makes them useful in designing sensors for various applications, including environmental monitoring and biomedical diagnostics. This research area focuses on developing sensitive and selective detection methods for specific analytes (Thomas et al., 2021).